7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid

• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• IUPAC Name: 7-methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C11H8F3NO2/c1-5-7(11(12,13)14)3-2-6-4-8(10(16)17)15-9(5)6/h2-4,15H,1H3,(H,16,17)
• InChI Key: GTWOOHMYRZQWQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC(=C2)C(=O)O)C(F)(F)F

Description

7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid is a fluorinated indole derivative characterized by a methyl group at position 7, a trifluoromethyl (-CF₃) group at position 6, and a carboxylic acid (-COOH) moiety at position 2 of the indole core. This compound belongs to a class of bioactive molecules where fluorine substitution is leveraged to enhance metabolic stability, lipophilicity, and target binding affinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, starting from a substituted aniline, the compound can be synthesized through a series of reactions involving nitration, reduction, and cyclization.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and the use of advanced catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s ability to interact with biological molecules, potentially affecting various pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The positions of substituents on the indole scaffold significantly influence electronic distribution and steric interactions. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Activities	Reference
7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid	7-Me, 6-CF₃, 2-COOH	C₁₁H₈F₃NO₂	High lipophilicity (CF₃), potential metabolic stability	N/A
1-Methyl-5-(trifluoromethyl)-1H-indole-2-carboxylic acid (QM-7610)	1-Me, 5-CF₃, 2-COOH	C₁₁H₈F₃NO₂	Structural isomer; altered steric/electronic profile
7-Chloro-3-methyl-1H-indole-2-carboxylic acid	7-Cl, 3-Me, 2-COOH	C₁₀H₈ClNO₂	Increased polarity (Cl vs. CF₃); R&D use only
5-(Trifluoromethoxy)-1H-indole-2-carboxylic acid	5-OCF₃, 2-COOH	C₁₀H₆F₃NO₃	Electron-withdrawing OCF₃ may enhance acidity
Methyl 7-(trifluoromethyl)-1H-indole-3-carboxylate	7-CF₃, 3-COOCH₃	C₁₁H₈F₃NO₂	Ester form; improved cell permeability

Key Observations:

• Trifluoromethyl (-CF₃) vs.
• Positional Isomerism: QM-7610 (1-Me, 5-CF₃) differs in substituent placement, which may alter binding interactions in biological targets compared to the 7-Me, 6-CF₃ configuration .
• Carboxylic Acid vs. Ester: The methyl ester in Methyl 7-(trifluoromethyl)-1H-indole-3-carboxylate improves bioavailability but requires hydrolysis to the acid for pharmacological activity .

Physicochemical Properties

• Acidity: The carboxylic acid at position 2 (pKa ~4-5) ensures ionization at physiological pH, aiding solubility in aqueous environments.

Biological Activity

7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid is a derivative of indole, a structure known for its diverse biological activities. This compound features a trifluoromethyl group, which significantly influences its chemical properties and biological interactions. The focus of this article is to explore the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

The compound has the molecular formula $C_{10}H_{6}F_{3}NO_{2}$ and a molecular weight of 229.16 g/mol. It exhibits a melting point of 163-164 °C and is categorized as a heterocyclic compound, which is crucial for its reactivity and interaction with biological targets.

Mechanisms of Biological Activity

The unique trifluoromethyl substitution enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. This property is essential for its interaction with various biological targets, including enzymes and receptors involved in metabolic pathways.

Key Mechanisms

• Inhibition of Enzymatic Activity : The compound has been investigated for its ability to inhibit key enzymes implicated in cancer progression, such as Aurora kinase and Bruton's tyrosine kinase (BTK) .
• Tubulin Polymerization Inhibition : Similar indole derivatives have shown significant inhibitory effects on tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .
• Antiviral Activity : Indole derivatives have been explored for their potential as integrase inhibitors in HIV-1, demonstrating the ability to chelate metal ions essential for viral replication .

Biological Activity Data

The following table summarizes various studies highlighting the biological activities of 7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid and related compounds:

Study	Biological Activity	IC50 Value	Cell Line/Target
Study 1	Inhibition of Aurora kinase	Not specified	Cancer cells
Study 2	Tubulin polymerization inhibition	5.0 µM	Huh7 hepatocellular carcinoma
Study 3	Integrase inhibition	32.37 µM	HIV-1 integrase

Case Studies

Several research studies have explored the therapeutic potential of indole derivatives similar to 7-Methyl-6-(trifluoromethyl)-1H-indole-2-carboxylic acid:

• Aurora Kinase Inhibition : Research indicated that derivatives targeting Aurora kinase could lead to significant growth inhibition in cancer cell lines, highlighting the potential of indole derivatives in oncology .
• Anticancer Properties : A series of indole derivatives demonstrated potent antiproliferative effects across multiple cancer types. For instance, one study reported an IC50 value of 9.47 µM against gastric cancer cells .
• Antiviral Applications : The indole scaffold has been optimized to enhance binding affinity to HIV integrase, showing promise as a lead compound for developing new antiviral agents .